Cas no 5909-21-7 (2,4(1H,3H)-PYRIMIDINEDIONE, 5-IODO-)

2,4(1H,3H)-PYRIMIDINEDIONE, 5-IODO- structure
5909-21-7 structure
Product Name:2,4(1H,3H)-PYRIMIDINEDIONE, 5-IODO-
CAS No:5909-21-7
MF:C4H3IN2O2
MW:237.983292818069
CID:3244285
PubChem ID:69672
Update Time:2025-04-21

2,4(1H,3H)-PYRIMIDINEDIONE, 5-IODO- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-PYRIMIDINEDIONE, 5-IODO-
    • 5-iodopyrimidine-2,4(1H,3H)-dione
    • SR-01000945135-1
    • 4-hydroxy-5-iodopyrimidin-2(1H)-one
    • WLN: T6MVMVJ FI
    • Uracil, 5-iodo-
    • EINECS 211-788-2
    • AI3-50390
    • IUR
    • Epitope ID:138110
    • DTXCID9046526
    • AKOS026732157
    • NSC 57848
    • AKOS005503329
    • 5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SY015873
    • DB-055306
    • I0219
    • 5-iodo uracil
    • SR-01000945135
    • 696-07-1
    • 5-IODO-2,4-DIHYDROXYPYRIMIDINE
    • SCHEMBL7884
    • UNII-H59BRK500M
    • AKOS015963410
    • pyrimidine-2,4(1H,3H)-dione, 5-iodo-
    • AG-670/31546064
    • DB03554
    • AKOS005203195
    • STR02045
    • 5-iodopyrimidine-2,4(1H, 3H)-dione
    • CHEMBL1173
    • 5-Iodouracil
    • GS-6885
    • CS-W001983
    • BDBM50124203
    • 5-Iodo-2,4(1H,3H)-pyrimidinedione #
    • 5-Iodo-uracil
    • 5-iodo-2,4-pyrimidinediol
    • STK697694
    • NS00036902
    • MLS006011387
    • 5909-21-7
    • Uracil, 5-iodo-(VAN) (8CI)
    • CHEBI:43636
    • MFCD00006020
    • PS-4031
    • SMR002529992
    • EN300-96043
    • 5-iodopyrimidine-2,4-diol
    • STL415952
    • 2,3H)-Pyrimidinedione, 5-iodo-
    • Uracil, 5-iodo- (VAN)
    • Uracil, 5-iodo-(VAN)
    • H59BRK500M
    • DTXSID3061009
    • BBL035414
    • AC-19702
    • 2,4-Dihydroxy-5-iodopyrimidine
    • 211-788-2
    • STK577648
    • FI11503
    • Z1269147233
    • 5-iodo-1,3-dihydropyrimidine-2,4-dione
    • NSC-57848
    • 5-iodo-1H-pyrimidine-2,4-dione
    • 5-Iodouracil, 98%
    • NSC57848
    • PD006817
    • Q27094489
    • Inchi: 1S/C4H3IN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
    • InChI Key: KSNXJLQDQOIRIP-UHFFFAOYSA-N
    • SMILES: IC1=CNC(NC1=O)=O

Computed Properties

  • Exact Mass: 237.92392Da
  • Monoisotopic Mass: 237.92392Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.2Ų
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